Cas no 1891437-59-4 (3-(2,3,5,6-tetrafluorophenyl)propanal)

• Product Name: 3-(2,3,5,6-tetrafluorophenyl)propanal
• CAS No: 1891437-59-4
• MF: C₉H₆F₄O
• MW: 206.136956691742
• CID: 6176245
• PubChem ID: 117294402
• Update Time: 2025-11-01

3-(2,3,5,6-tetrafluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2,3,5,6-tetrafluorophenyl)propanal
• 1891437-59-4
• EN300-1819911

• Inchi： 1S/C9H6F4O/c10-6-4-7(11)9(13)5(8(6)12)2-1-3-14/h3-4H,1-2H2
• InChI Key： NGIDYXKLTYOJJY-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1CCC=O)F)F)F

Computed Properties

• Exact Mass: 206.03547746g/mol
• Monoisotopic Mass: 206.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(2,3,5,6-tetrafluorophenyl)propanal

Comprehensive Overview of 3-(2,3,5,6-Tetrafluorophenyl)propanal (CAS No. 1891437-59-4)

3-(2,3,5,6-Tetrafluorophenyl)propanal (CAS No. 1891437-59-4) is a fluorinated aromatic aldehyde with significant applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. This compound, characterized by its tetrafluorophenyl moiety and propanal chain, has garnered attention due to its unique physicochemical properties, including high thermal stability and reactivity in cross-coupling reactions. Researchers and industries are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward eco-friendly chemical processes.

The molecular structure of 3-(2,3,5,6-tetrafluorophenyl)propanal features a fluorine-substituted benzene ring, which enhances its electron-withdrawing capacity and makes it a valuable building block for heterocyclic compounds. Its CAS No. 1891437-59-4 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in drug discovery and material innovation. Recent studies highlight its utility in synthesizing biologically active molecules, particularly in the development of antiviral agents and enzyme inhibitors, addressing contemporary demands for novel therapeutics.

From an industrial perspective, 3-(2,3,5,6-tetrafluorophenyl)propanal is synthesized via palladium-catalyzed reactions or nucleophilic aromatic substitution, methods optimized for scalability and minimal environmental impact. Its compatibility with flow chemistry techniques has further boosted its adoption, as manufacturers seek to reduce waste and energy consumption. Online queries often focus on its safety data, storage conditions, and supplier availability, indicating its practical importance in R&D and production workflows.

In the context of AI-driven drug design, 1891437-59-4 is recognized as a key scaffold for virtual screening and molecular docking studies. Computational chemists leverage its structural features to predict interactions with biological targets, accelerating the identification of lead compounds. This aligns with the growing intersection of cheminformatics and machine learning, a hot topic in scientific forums and patent filings.

Environmental considerations also play a role in the discourse around 3-(2,3,5,6-tetrafluorophenyl)propanal. Its fluorine atoms raise questions about biodegradability and persistence, prompting studies on its lifecycle and potential alternatives. Regulatory bodies increasingly scrutinize such compounds under REACH and EPA guidelines, making compliance a critical factor for stakeholders.

In summary, 3-(2,3,5,6-tetrafluorophenyl)propanal (CAS No. 1891437-59-4) exemplifies the convergence of synthetic chemistry, pharmaceutical innovation, and sustainability. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued relevance in both academic and industrial settings.